molecular formula C12H14O2 B8692064 Butanal, 2-methylene-4-(phenylmethoxy)- CAS No. 61700-12-7

Butanal, 2-methylene-4-(phenylmethoxy)-

Cat. No.: B8692064
CAS No.: 61700-12-7
M. Wt: 190.24 g/mol
InChI Key: XECYWBLONQYPGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Butanal, 2-methylene-4-(phenylmethoxy)- is a useful research compound. Its molecular formula is C12H14O2 and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

61700-12-7

Molecular Formula

C12H14O2

Molecular Weight

190.24 g/mol

IUPAC Name

2-methylidene-4-phenylmethoxybutanal

InChI

InChI=1S/C12H14O2/c1-11(9-13)7-8-14-10-12-5-3-2-4-6-12/h2-6,9H,1,7-8,10H2

InChI Key

XECYWBLONQYPGQ-UHFFFAOYSA-N

Canonical SMILES

C=C(CCOCC1=CC=CC=C1)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

8.0 g (44.9 mmol) of 4-benzyloxybutanal, 4.12 g (50.6 mmol) of dimethylammonium chloride and 3.95 ml (52.6 mmol) of 37% formaldehyde solution are kept at a bath temperature of 110° for one hour with stirring. The mixture is allowed to cool and is extracted three times with ether. The organic phases are washed with saturated sodium chloride solution, combined, dried over MgSO4, filtered and concentrated by evaporation. 4-benzyloxy-2-methylenebutanal is obtained in the form of a yellowish oil which can be reacted further without further purification.
Quantity
8 g
Type
reactant
Reaction Step One
Name
dimethylammonium chloride
Quantity
4.12 g
Type
reactant
Reaction Step One
Quantity
3.95 mL
Type
reactant
Reaction Step One

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